![molecular formula C11H17BrN2O5 B6181196 (2S)-3-[(5S)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl]-2-{[(tert-butoxy)carbonyl]amino}propanoic acid CAS No. 2309296-16-8](/img/no-structure.png)
(2S)-3-[(5S)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl]-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
Overview
Description
(2S)-3-[(5S)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl]-2-{[(tert-butoxy)carbonyl]amino}propanoic acid is a useful research compound. Its molecular formula is C11H17BrN2O5 and its molecular weight is 337.2. The purity is usually 90.
BenchChem offers high-quality (2S)-3-[(5S)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl]-2-{[(tert-butoxy)carbonyl]amino}propanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2S)-3-[(5S)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl]-2-{[(tert-butoxy)carbonyl]amino}propanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-3-[(5S)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl]-2-{[(tert-butoxy)carbonyl]amino}propanoic acid involves the synthesis of the oxazoline ring followed by the attachment of the tert-butoxycarbonyl (Boc) protecting group to the amine group. The bromination of the oxazoline ring and the subsequent coupling with the Boc-protected amino acid completes the synthesis of the target compound.", "Starting Materials": [ "L-serine", "2-bromoacetic acid", "tert-butyl carbamate", "sodium hydride", "acetic anhydride", "triethylamine", "N,N-dimethylformamide", "hydrogen bromide", "sodium bicarbonate", "ethyl acetate", "sodium hydroxide", "water" ], "Reaction": [ "1. L-serine is reacted with 2-bromoacetic acid in the presence of sodium hydride to form the oxazoline ring.", "2. The oxazoline ring is then protected with tert-butyl carbamate using acetic anhydride and triethylamine as catalysts.", "3. The Boc-protected oxazoline is then brominated using hydrogen bromide in the presence of sodium bicarbonate and ethyl acetate.", "4. The resulting brominated oxazoline is then coupled with the Boc-protected amino acid using N,N-dimethylformamide as a solvent and sodium hydroxide as a catalyst.", "5. The Boc protecting group is then removed using trifluoroacetic acid to yield the final product, (2S)-3-[(5S)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl]-2-{[(tert-butoxy)carbonyl]amino}propanoic acid." ] } | |
CAS RN |
2309296-16-8 |
Molecular Formula |
C11H17BrN2O5 |
Molecular Weight |
337.2 |
Purity |
90 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
